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Compound of Interest

Compound Name: RUTHENIUM RED

CAS No.: 1307-52-4

Cat. No.: B1181406

Get Quote

Executive Summary: The "Zero-Contamination"
Mandate
Ruthenium Red (

) is not merely a histological stain; it is a potent, polycationic inhibitor of calcium signaling,
specifically targeting Ryanodine Receptors (RyR), TRP channels, and the Mitochondrial
Calcium Uniporter (MCU).

The Critical Insight: While its acute toxicity is lower than volatile heavy metals (e.g., Osmium

Tetroxide), Ruthenium Red poses a unique "Persistency Risk." As a cationic dye, it binds

avidly to mucopolysaccharides and phospholipids. If mishandled, it does not just "spill"—it

permanently contaminates surfaces and biological tissues, potentially invalidating trace-calcium

experiments weeks later.

Immediate Safety Directive: Treat Ruthenium Red as a Particulate Inhalation Hazard and a

Persistent Contact Contaminant.
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Hazard Profile & Risk Assessment
Before donning PPE, understand the enemy. Ruthenium Red is an inorganic salt that behaves

like a "sticky" dust.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Personal Protective Equipment (PPE) Matrix
This matrix is designed to create a self-validating safety barrier. If you are missing one

component, the system fails.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Operational Protocol: Step-by-Step Workflow
Phase A: Engineering Controls & Preparation[1]
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Static Mitigation: Ruthenium Red powder is highly electrostatic. Use an anti-static gun or

wipe on the weighing spatula and boat before opening the vial.

Containment: Place a secondary containment tray (lined with absorbent, plastic-backed

bench paper) inside the fume hood. Rule: The powder never leaves this tray.

Phase B: Weighing & Solubilization
Don PPE: Put on inner gloves, lab coat, goggles, and outer gloves.

Transfer: Open the vial inside the hood. Transfer the required mass to a pre-weighed vessel.

Solubilization: Add solvent (typically water or buffer) immediately to the vessel to suppress

dust generation.

Note: Ruthenium Red is water-soluble.[1] Once in solution, the inhalation risk drops, but

the contact/staining risk increases.

Decon: Wipe the exterior of the stock bottle with a damp tissue before removing it from the

hood. Discard the tissue as hazardous waste.

Phase C: Experimental Usage (Calcium Signaling)
Concentration Alert: When used as a Ca2+ channel blocker (e.g., blocking TRPV channels),

concentrations are often low (micromolar). However, stock solutions are concentrated.

Cross-Contamination: Because Ruthenium Red adheres to glass and plastic, never reuse

pipette tips or reservoirs used for this compound. It will leach back into future experiments,

creating false negatives in Ca2+ uptake assays.

Disposal & Decontamination Strategy
The "Heavy Metal" Rule: Ruthenium is a transition metal. Under no circumstances can this

enter the municipal water supply.

Disposal Protocol
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Liquid Waste: Collect all supernatants and wash buffers containing Ruthenium Red in a

dedicated carboy labeled: "AQUEOUS WASTE - HEAVY METALS (RUTHENIUM)."

Solid Waste: Contaminated gloves, pipette tips, and bench paper must go into a Hazardous

Solid Waste bin, not regular trash.

Spill Cleanup:

Powder: Do not sweep (creates dust).[1][2][3] Cover with wet paper towels to solubilize,

then wipe up.

Liquid: Absorb with vermiculite or chem-pads.

Surface Decon: Wash surface with water, followed by a mild detergent. If staining persists,

a dilute bleach solution (10%) can help oxidize the dye, though it may not remove it

entirely.

Visualizing the Safety Workflow
The following diagram illustrates the logical flow of handling Ruthenium Red to ensure

containment and data integrity.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Operational workflow for Ruthenium Red, emphasizing the transition from dust

hazard mitigation to heavy metal waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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